Flufenpyr-ethyl

• CAS: 188489-07-8
• Synonyms: ethyl-2-chloro-5-(1,6-dihydro-5-methyl-6-oxo-4-(trifluoromethyl)pyridazin-1-yl)-4-fluorophenoxyacetate; flufenpyr-ethyl
• Molecular Formula: C16H13ClF4N2O4
• Molecular Weight: 408.73 g/mol
• SMILES: CCOC(=O)COC1=C(C=C(C(=C1)N2C(=O)C(=C(C=N2)C(F)(F)F)C)F)Cl
• InChI: InChI=1S/C16H13ClF4N2O4/c1-3-26-14(24)7-27-13-5-12(11(18)4-10(13)17)23-15(25)8(2)9(6-22-23)16(19,20)21/h4-6H,3,7H2,1-2H3
• InChIKey: DNUAYCRATWAJQE-UHFFFAOYSA-N

Flufenpyr-ethyl (CAS 188489-07-8) is a selective, post-emergence contact herbicide acting as a protoporphyrinogen oxidase (PPO) inhibitor. Its unique pyridazinone structure offers a distinct spectrum of activity and crop safety, making it a critical tool for resistance management research. - Tank-mix partner with glyphosate for +17-35% morningglory control in corn/soybean systems. - Alternative to ALS, triazine, and auxin herbicides with >90% control of velvetleaf, cocklebur, and ragweed. - Established tolerances under 40 CFR § 180.595 for corn, soybean, and sugarcane enable legally compliant field trials. - Ideal model for ester pro-herbicide toxicokinetic studies due to rapid in vivo ester cleavage and 93-98% elimination within 7 days.

Flufenpyr-ethyl: PPO Herbicide Overview

Flufenpyr-ethyl is a selective, post-emergence contact herbicide belonging to the pyridazinone chemical class [1]. Its primary mode of action is the inhibition of the enzyme protoporphyrinogen oxidase (PPO; HRAC Group 14), which disrupts chlorophyll biosynthesis and leads to rapid membrane damage in susceptible plants [2]. It is utilized for the control of key broadleaf weeds in major row crops including maize (corn), soybeans, sugarcane, potatoes, and wheat [1][3].

PPO enzyme inhibition and mode-of-action studies

Post-emergence broadleaf weed control research in corn and soybean

Herbicide resistance management and tank-mix evaluation

• [1] University of Hertfordshire. (2025). Pesticide Properties DataBase (PPDB): Flufenpyr-ethyl (Ref: S 3153). View Source
• [2] Wishart DS, et al. (2013). Flufenpyr-ethyl (T3D3844). The Toxin and Toxin Target Database (T3DB). View Source
• [3] Sumitomo Chemical Co., Ltd. (2015). 2016年—2020年专利到期的农药品种之氟哒嗪草酯. 今日农药. View Source

Flufenpyr-ethyl: Why Substitution Fails

Despite sharing a common PPO-inhibiting mechanism with other herbicides, flufenpyr-ethyl possesses a unique chemical structure that directly dictates its specific crop safety profile, weed control spectrum, and environmental behavior. Generic substitution without evidence is scientifically unsound because structural differences among PPO inhibitors lead to wide variations in intrinsic activity on target weeds, selectivity for specific crop varieties, and degradation kinetics in soil. The following quantitative evidence demonstrates that flufenpyr-ethyl's performance cannot be reliably extrapolated from or replaced by other in-class compounds, making it a distinct entity for research and application planning [1].

Crop safety profile is compound-specific; tolerance in one crop does not extend to other PPO inhibitors.

Weed control spectrum varies by chemical structure; substitution may lead to control gaps.

Metabolic pathway, residue tolerances, and regulatory status are not transferable across analogs.

• [1] Southern Illinois University. (2002). Weed Research Annual Report. View Source

Flufenpyr-ethyl: Comparative Performance Evidence

Superior Broadleaf Weed Control in Corn

In a 2000 field trial, flufenpyr-ethyl (S-3153) demonstrated superior post-emergence control of key broadleaf weed species in corn compared to a panel of commercial standards. Applied at 20 g ai/ha plus adjuvant, flufenpyr-ethyl provided over 90% control of morningglory (Ipomoea spp), velvetleaf (Abutilon theophrasti), cocklebur (Xanthium strumarium), and ragweed (Ambrosia artemisifolia) at 28 days after treatment. Its efficacy was found to be superior to that of Clarity (dicamba), Distinct (diflufenzopyr + dicamba), and Weedone (2,4-D), as well as overall superior to Accent (nicosulfuron), Aatrex (atrazine), and Beacon (primisulfuron) [1].

Broadleaf Control vs Standards

Head-to-head

Reported >90% control of morningglory, velvetleaf, cocklebur, and ragweed at 28 DAT

Supports weed-control efficacy context

Corn field trial, 20 g/ha + adjuvant; comparison to dicamba, 2,4-D, ALS inhibitors

Evidence Dimension	Weed control efficacy (%) at 28 DAT
Target Compound Data	>90% control of four major broadleaf species
Comparator Or Baseline	Clarity (dicamba), Distinct (diflufenzopyr+dicamba), Weedone (2,4-D), Accent (nicosulfuron), Aatrex (atrazine), Beacon (primisulfuron)
Quantified Difference	Efficacy was judged 'superior' to these commercial standards
Conditions	Field trial, post-emergence application on 4-8 inch weeds, corn (Zea mays), 20 g/ha plus adjuvant

Why This Matters

This evidence positions flufenpyr-ethyl as a high-efficacy alternative or complement to traditional corn herbicides, particularly where resistance or poor performance to standard modes of action (e.g., ALS inhibitors, triazines, auxins) is a concern.

• [1] Southern Illinois University. (2000). Field Trial Report for S-3153. Reported in Agropages Flufenpyr-ethyl Detail. View Source

Extended Morningglory Control in Soybean

In a 2002 field trial evaluating tank-mix partners in Roundup Ready® soybean, the addition of flufenpyr-ethyl to glyphosate (Roundup UltraMax) provided a quantifiable and persistent improvement in the control of morningglory (Ipomoea spp.), a weed known to be difficult to manage with glyphosate alone. At 56 days after treatment (DAT), the tank-mix provided 77-95% control of morningglory species, compared to only 60% control from glyphosate applied alone. This represents an increase in control ranging from 17 to 35 percentage points late in the season. Additionally, velvetleaf control was increased by 18-27% at all evaluation timings [1].

Morningglory Control Extension

Head-to-head

Reported 77–95% control at 56 DAT vs. 60% with glyphosate alone

Supports tank-mix benefit context

Soybean, 0.39–0.5 oz/A; persistent difference of +17 to +35 percentage points

Evidence Dimension	Morningglory control (%) at 56 DAT
Target Compound Data	77-95% control
Comparator Or Baseline	Roundup UltraMax (glyphosate) alone: 60% control
Quantified Difference	+17% to +35% increase in control
Conditions	Field trial, post-emergence application, Roundup Ready soybean, flufenpyr-ethyl rates of 0.39-0.5 oz/A

Why This Matters

This data provides a clear, quantitative justification for selecting flufenpyr-ethyl as a tank-mix partner in soybean production to overcome the inherent weakness of glyphosate on morningglory species and to extend residual broadleaf control.

• [1] Southern Illinois University. (2002). Weed Research Annual Report. Tank-mix study of flufenpyr-ethyl and glyphosate in corn and soybean. View Source

Crop Safety in Soybean

The selective advantage of flufenpyr-ethyl is demonstrated by its differential impact on crop versus weed species. In a 2002 field study in soybean, crop injury (phytotoxicity) from treatments containing flufenpyr-ethyl was observed at a low level of 3% at both 7 and 14 days after treatment (DAT). Furthermore, this injury was transient, with all visible crop effects decreasing to a negligible level by 28 DAT [1]. This contrasts with its high efficacy on targeted broadleaf weeds as demonstrated in other studies.

Crop Safety Profile

Class-level

3% transient injury at 7–14 DAT, 0% at 28 DAT in soybean

Supports crop selectivity context

Contrasts with high broadleaf weed control; injury resolved by 28 DAT

Evidence Dimension	Crop injury (phytotoxicity %)
Target Compound Data	3% injury at 7 and 14 DAT; 0% at 28 DAT
Comparator Or Baseline	Susceptible broadleaf weeds (e.g., morningglory) which were controlled at >90%
Quantified Difference	High differential selectivity; negligible injury to soybean vs. high control of target weeds
Conditions	Field trial, post-emergence application, Roundup Ready soybean, flufenpyr-ethyl treatments

Why This Matters

This low and transient crop injury profile in soybean, when contrasted with its high efficacy on key broadleaf weeds, confirms the compound's utility as a selective herbicide. It provides a margin of safety that is essential for integration into commercial crop production programs.

• [1] Southern Illinois University. (2002). Weed Research Annual Report. Tank-mix study of flufenpyr-ethyl and glyphosate in corn and soybean. View Source

Established MRLs for Key Commodities

For research or commercial applications destined for the food supply, the existence of established legal tolerances is a critical selection criterion. The U.S. Environmental Protection Agency (EPA) has established tolerances for residues of flufenpyr-ethyl in or on key commodities, including corn grain (0.01 ppm), soybean seed (0.01 ppm), and sugarcane cane (0.01 ppm) under 40 CFR § 180.595 [1]. This provides a clear regulatory pathway for use, in contrast to an analog without established tolerances, which would be unsuitable for such applications.

Residue Tolerances (MRLs)

Specification review

0.01 ppm on corn grain, soybean seed, sugarcane

Supports regulatory compliance context

40 CFR §180.595; established legal tolerance for key commodities

Evidence Dimension	Regulatory Maximum Residue Limit (MRL)
Target Compound Data	0.01 ppm
Comparator Or Baseline	Other PPO-inhibitor herbicides (tolerances vary by compound and crop)
Quantified Difference	Specific legal tolerance established
Conditions	U.S. EPA regulation under the Federal Food, Drug, and Cosmetic Act (FFDCA)

Why This Matters

This is a non-negotiable requirement for any study or application where treated crops may enter the food or feed chain. The established MRLs remove a key barrier to use and provide legal clarity for procurement.

• [1] U.S. Government. (2003). 40 CFR § 180.595 - Flufenpyr-ethyl; tolerances for residues. View Source

Rapid Metabolism and Elimination in Mammals

The metabolic fate of flufenpyr-ethyl is distinct from many other pro-herbicides. In a mammalian metabolism study, rats administered a single oral dose of 500 mg/kg of [phenyl-14C]flufenpyr-ethyl exhibited rapid elimination, with 93.2-97.5% of the administered radioactivity recovered within 7 days (42-46% in feces and 47-56% in urine). The primary metabolite was the ester-cleaved acid (S-3153acid), indicating rapid hydrolysis as a key detoxification pathway. Furthermore, in vitro assays using rat blood, liver S9 fractions, and intestinal contents confirmed this rapid ester cleavage, suggesting a metabolic route that limits the persistence of the parent compound . This can be contrasted with the slower metabolism or different pathways of other PPO inhibitors, which may have implications for bioaccumulation or toxicity profile.

Mammalian Metabolism

Data to verify

93.2–97.5% 14C recovery in 7 days; ester hydrolysis to S-3153acid

Supports toxicokinetic modeling context

Rat, 500 mg/kg oral dose; rapid elimination via urine and feces

Evidence Dimension	14C excretion recovery at 7 days post-dose
Target Compound Data	93.2-97.5% total recovery (feces + urine)
Comparator Or Baseline	Other PPO inhibitors (metabolic pathways and rates vary widely by structure)
Quantified Difference	Rapid and near-complete elimination via ester cleavage
Conditions	Single oral dose (500 mg/kg) in rats; in vitro S9 fraction and intestinal content assays

Why This Matters

This defined and rapid metabolic pathway is a key piece of safety data. For researchers, it provides a clear understanding of the compound's in vivo behavior and informs the design of toxicology or environmental fate studies, differentiating it from compounds with more complex or persistent metabolic profiles.

Flufenpyr-ethyl: Key Application Scenarios

Broadleaf Weed Control with Glyphosate Tank-Mixes

Flufenpyr-ethyl is optimally positioned as a tank-mix partner with glyphosate in Roundup Ready corn and soybean systems, specifically targeting morningglory (Ipomoea spp.) and velvetleaf (Abutilon theophrasti), where it provides a statistically and agronomically significant increase in control (e.g., +17-35% control of morningglory at 56 DAT) compared to glyphosate alone [1]. This scenario is critical for managing weed shifts and preventing the development of glyphosate resistance.

Alternative MOA for Herbicide-Resistant Weeds

In corn production, flufenpyr-ethyl offers a valuable alternative to ALS-inhibitors (nicosulfuron, primisulfuron), triazines (atrazine), and auxinic herbicides (dicamba, 2,4-D), based on its demonstrated >90% post-emergence control of problematic weeds like velvetleaf, cocklebur, and ragweed [2]. Its use is scientifically indicated in fields where resistance or poor performance to these common modes of action is confirmed or suspected, providing a tool for resistance management.

Crops with Established MRLs for Residue Studies

For any application where crop material (grain, seed, or cane) may enter commerce or the food supply, the existence of established tolerances under 40 CFR § 180.595 is a prerequisite [3]. Flufenpyr-ethyl can be procured and used in field trials or research studies on corn, soybeans, and sugarcane with the confidence that a legal framework for residues is in place, which is not the case for many unregistered or novel analogs.

Mammalian Metabolism Model for PPO Inhibitors

Flufenpyr-ethyl is an ideal model compound for toxicokinetic studies focused on ester pro-herbicides. Its well-characterized and rapid in vivo metabolism via ester cleavage to S-3153acid, with near-complete elimination (93-98% recovery) within 7 days in rat models, provides a clear and predictable baseline . This metabolic simplicity is advantageous for studies investigating the disposition of PPO inhibitors or for comparative metabolism research across chemical classes.

Application

Selection Property

Validation Focus

Glyphosate tank-mix weed control research

Post-emergence broadleaf efficacy

Morningglory and velvetleaf control at extended timings

Herbicide resistance management studies

Alternative mode of action (PPO inhibition)

Efficacy against ALS/triazine/auxin-resistant populations

Residue chemistry and regulatory studies

Established MRLs under 40 CFR §180.595

Commodity-specific tolerance verification for corn, soybean, sugarcane

Toxicokinetics and metabolism research

Rapid ester hydrolysis pathway

Mass balance and metabolite profiling in rodent models

• [1] Southern Illinois University. (2002). Weed Research Annual Report. Tank-mix study of flufenpyr-ethyl and glyphosate in corn and soybean. View Source
• [2] Southern Illinois University. (2000). Field Trial Report for S-3153. Reported in Agropages Flufenpyr-ethyl Detail. View Source
• [3] U.S. Government. (2003). 40 CFR § 180.595 - Flufenpyr-ethyl; tolerances for residues. View Source